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Compound of Interest

Compound Name: Manganese neononanoate

Cat. No.: B15182302 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Manganese neodecanoate (CAS Number: 27253-32-3) is a manganese salt of neodecanoic

acid. It is primarily utilized in industrial applications as a drier in paints, varnishes, and inks, and

as a catalyst in various chemical reactions. For researchers and professionals in drug

development, understanding the physicochemical properties, toxicological profile, and safe

handling procedures of such organometallic compounds is paramount for both experimental

design and laboratory safety. This guide provides a comprehensive overview of manganese

neodecanoate, with a focus on quantitative data, safety protocols, and logical workflows for its

use in a research environment.

Chemical and Physical Properties
A summary of the key physical and chemical properties of manganese neodecanoate is

presented in the table below. This data is essential for understanding the behavior of the

compound in various experimental settings.
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Property Value Reference

CAS Number 27253-32-3 [1][2][3][4][5][6]

Molecular Formula C₂₀H₃₈MnO₄ [1][2][3][4][6]

Molecular Weight 397.45 g/mol [1][2][3][4][6]

Appearance

Varies; can be a solid or a

liquid, often described as

purple or brown

[3]

Density
Approximately 1.09 g/cm³ at

20°C
[4]

Boiling Point

Data varies, with some

sources indicating >250 °C

and others around 156 °C.

This variation may be due to

the presence of solvents in

commercial preparations.

[3]

Flash Point

Data varies, with values

ranging from 96 °C to 114.1

°C.

[3]

Water Solubility 1.46 g/L at 20°C [4]

Toxicological Data
Understanding the toxicological profile of manganese neodecanoate is critical for risk

assessment and the implementation of appropriate safety measures. The available data,

primarily from animal studies, is summarized below.
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Toxicological
Endpoint

Value Species Reference

LD50 (Oral) 2066 mg/kg Rat

LD50 (Dermal) > 3640 mg/kg Rat

Skin Irritation Causes skin irritation. [1][7]

Eye Irritation
Causes serious eye

irritation.
[1]

Sensitization
May cause an allergic

skin reaction.
[1]

Specific Target Organ

Toxicity (Repeated

Exposure)

May cause damage to

organs through

prolonged or repeated

exposure.

[5]

Aquatic Toxicity

Harmful to aquatic life

with long lasting

effects.

[5]

Safety and Handling
The following section outlines a detailed protocol for the safe handling of manganese

neodecanoate in a laboratory setting. This protocol is based on the information provided in

Safety Data Sheets (SDS) and general best practices for handling organometallic compounds.

Engineering Controls
Ventilation: Work with manganese neodecanoate should be conducted in a well-ventilated

area. A chemical fume hood is recommended, especially when heating the substance or

creating aerosols.

Eye Wash Station and Safety Shower: An easily accessible eye wash station and safety

shower must be available in the immediate work area.

Personal Protective Equipment (PPE)
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Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber). Inspect gloves prior

to use and dispose of them properly after handling the substance.

Body Protection: A lab coat or chemical-resistant apron should be worn.

Respiratory Protection: If working outside of a fume hood where inhalation of vapors or

aerosols is possible, a NIOSH-approved respirator with an appropriate cartridge for organic

vapors should be used.

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing. Avoid breathing vapors or mists. Wash

hands thoroughly after handling.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep

away from heat, sparks, and open flames.

Spill and Waste Disposal
Spills: In case of a spill, evacuate the area. Wear appropriate PPE and contain the spill with

an inert absorbent material (e.g., vermiculite, sand). Collect the absorbed material into a

suitable container for disposal.

Waste Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Do not allow the material to enter drains or waterways.

Experimental Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling and use of

manganese neodecanoate in a research laboratory.
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Start: Experiment Planning

1. Hazard Assessment
(Review SDS)

End: Post-Experiment Cleanup

2. Select Appropriate PPE

3. Prepare Work Area
(Fume Hood, Spill Kit)

4. Weigh and Transfer Chemical

5. Set up Reaction/Experiment

6. Conduct Experiment

7. Quench and Work-up

8. Segregate and Dispose of Waste

9. Decontaminate Glassware and Work Area

Click to download full resolution via product page

A logical workflow for the safe handling of manganese neodecanoate in a laboratory setting.
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Signaling Pathways
To date, there is no readily available scientific literature describing specific signaling pathways

that are directly modulated by manganese neodecanoate. The primary biological effects of this

compound are related to the toxicological properties of manganese and its organic ligand,

which are generally associated with irritation and potential organ damage upon repeated or

prolonged exposure, rather than specific receptor-mediated signaling events. Research in this

area is limited, and the compound is not typically used in studies aimed at elucidating signaling

pathways.

Conclusion
Manganese neodecanoate is an industrially significant organometallic compound. For

researchers, a thorough understanding of its properties and a strict adherence to safety

protocols are essential. The data and guidelines presented in this technical guide are intended

to provide a foundation for the safe and effective use of manganese neodecanoate in a

laboratory setting. As with any chemical, it is imperative to consult the most recent Safety Data

Sheet before use and to conduct a thorough risk assessment for any new experimental

procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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